2-((4-fluorophenyl)thio)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C19H19FN2O2S/c1-13-4-7-15(11-17(13)22-10-2-3-19(22)24)21-18(23)12-25-16-8-5-14(20)6-9-16/h4-9,11H,2-3,10,12H2,1H3,(H,21,23)
• InChI Key: ADEWOACLBYXMKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CSC2=CC=C(C=C2)F)N3CCCC3=O
• Molecular Formula: C19H19FN2O2S
• Molecular Weight: 358.4 g/mol

Description

2-((4-fluorophenyl)thio)-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as FPTA and is a thioacetamide derivative.

Scientific Research Applications

Thrombin Inhibition

Research has identified compounds with a similar structure to the chemical as potent thrombin inhibitors. These compounds have shown significant affinity in inhibitory activities, which is crucial in the development of anticoagulant drugs (Lee et al., 2007).

Kappa-Opioid Receptor Antagonism

Certain analogs of this compound have been identified as high-affinity antagonists for kappa-opioid receptors (KOR), a receptor implicated in pain regulation and addiction. Such compounds have shown potential in the treatment of depression and addiction disorders (Grimwood et al., 2011).

Anti-Inflammatory Activity

Synthetic derivatives of compounds similar to the one have demonstrated significant anti-inflammatory activity. This opens potential avenues for the development of new anti-inflammatory drugs (Sunder & Maleraju, 2013).

Material Science and Electronics

In the field of material science, particularly in electronics, compounds with a similar molecular structure have been used in the development of conducting polymers and electrochromic materials. These materials have applications in electronic devices and displays (Nagaraju et al., 2018).

Analytical Chemistry

There are applications in analytical chemistry, particularly in the high-performance liquid chromatography (HPLC) of biologically important thiols. The compound's structure or its derivatives can act as fluorogenic labeling reagents, aiding in the detection and analysis of important biological molecules (Gatti et al., 1990).

Antimicrobial Agents

Derivatives of this compound have shown promise as potent antimicrobial agents. Their structure has been key in developing new treatments against various microbial infections (Parikh & Joshi, 2014).